rac-(3'aR,6'aR)-1-[(tert-butoxy)carbonyl]-hexahydrospiro[azetidine-3,1'-furo[3,4-c]pyrrole]-3'a-carboxylic acid

Specification

• CAS No.: 2230799-67-2
• Molecular Formula: C14H22N2O5
• Molecular Weight: 298.339
• IUPAC Name: (3aR,6aR)-1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[3a,4,5,6-tetrahydro-1H-furo[3,4-c]pyrrole-3,3'-azetidine]-6a-carboxylic acid
• Standard InChI: InChI=1S/C14H22N2O5/c1-12(2,3)21-11(19)16-6-14(7-16)9-4-15-5-13(9,8-20-14)10(17)18/h9,15H,4-8H2,1-3H3,(H,17,18)/t9-,13+/m0/s1
• Standard InChI Key: SPPSXSKRCLNVBL-TVQRCGJNSA-N
• SMILES: CC(C)(C)OC(=O)N1CC2(C1)C3CNCC3(CO2)C(=O)O

Introduction

rac-(3'aR,6'aR)-1-[(tert-butoxy)carbonyl]-hexahydrospiro[azetidine-3,1'-furo[3,4-c]pyrrole]-3'a-carboxylic acid is a complex organic compound with a molecular formula of C14H22N2O5 and a molecular weight of 298.33 g/mol. This compound is characterized by its spiro structure, which involves a central carbon atom bonded to two rings, specifically an azetidine and a furo[3,4-c]pyrrole moiety. The presence of a tert-butoxycarbonyl (Boc) group and a carboxylic acid group adds to its complexity and potential reactivity.

Synthesis and Applications

While specific synthesis details for this compound are not widely documented in the available literature, compounds with similar structures often involve multi-step syntheses that include ring formation and functional group protection. The presence of a Boc group suggests its potential use in peptide synthesis or as an intermediate in the synthesis of more complex molecules.

The applications of rac-(3'aR,6'aR)-1-[(tert-butoxy)carbonyl]-hexahydrospiro[azetidine-3,1'-furo[3,4-c]pyrrole]-3'a-carboxylic acid are not explicitly stated in the literature, but compounds with similar structures may be explored for their biological activity or as building blocks in medicinal chemistry.

Availability and Commercial Sources

This compound is available from various chemical suppliers, such as AnHorn Shop and Biosynth, in quantities ranging from 50 mg to 10 g. The purity of commercially available samples is typically reported as 95%.

Research Findings and Future Directions

While there are no specific research findings directly related to rac-(3'aR,6'aR)-1-[(tert-butoxy)carbonyl]-hexahydrospiro[azetidine-3,1'-furo[3,4-c]pyrrole]-3'a-carboxylic acid in the available literature, compounds with similar structures are often investigated for their potential biological activities or as intermediates in the synthesis of pharmaceuticals. Future research could focus on exploring its biological properties or optimizing its synthesis for potential applications in medicinal chemistry.